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Compound of Interest

Compound Name:
Uridine-2',3'-cyclic

Monophosphate Sodium Salt

CAS No.: 15718-50-0

Cat. No.: B1146860

Get Quote

Uridine-2',3'-cyclic monophosphate (2',3'-cUMP) is a cyclic nucleotide that serves as a critical

intermediate in both the enzymatic and chemical cleavage of ribonucleic acid (RNA). While

often overshadowed by its more famous signaling counterparts, adenosine 3',5'-cyclic

monophosphate (cAMP) and guanosine 3',5'-cyclic monophosphate (cGMP), 2',3'-cUMP has

emerged as a significant molecule in its own right, particularly as a bacterial second

messenger.[1][2] This guide, tailored for researchers and drug development professionals,

provides a comprehensive overview of the sodium salt of 2',3'-cUMP, delving into its

fundamental properties, biological significance, and practical applications.

As a Senior Application Scientist, my objective is to not only present the "what" but to elucidate

the "why"—providing the causal links behind its function and the rationale for its use in

experimental design. This molecule is more than a simple catalog chemical; it is a tool for

probing the mechanisms of RNA-modifying enzymes and a key player in bacterial stress

responses.
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A thorough understanding of a molecule's properties is the foundation of its effective

application. The sodium salt of 2',3'-cUMP is typically supplied as a stable, white to off-white

solid, readily soluble in aqueous solutions, which facilitates its use in a wide array of

biochemical assays.[2][3]

Property Data References

Molecular Formula C₉H₁₀N₂O₈P•Na [3][4]

Molecular Weight 328.15 g/mol [5][6][7]

CAS Number 15718-50-0 [3][4][5]

Appearance White to off-white solid [2]

Purity ≥ 95 - 97% (HPLC) [2][8]

UV Absorbance (λmax) 262 nm in Tris-HCl, pH 7.5 [2]

Solubility

Soluble in Water (250 mM),

PBS (250 mM), DMSO (250

mM)

[3]

Storage
Store at -20°C for long-term

stability
[2][3]

Biological Significance: From RNA Degradation to
Bacterial Signaling
The primary source of 2',3'-cUMP in biological systems is the degradation of RNA by specific

ribonucleases (RNases), such as RNase I in E. coli.[9] These enzymes cleave the

phosphodiester bond, leaving a 2',3'-cyclic phosphate terminus on the resulting RNA fragment

or, upon further degradation, releasing free 2',3'-cyclic nucleotide monophosphates.

Recent research has illuminated that these molecules are not merely metabolic byproducts but

active signaling molecules, especially in prokaryotes.[9][10] In bacteria like E. coli, intracellular

levels of 2',3'-cNMPs, including 2',3'-cUMP, are modulated by cellular stress and RNA flux.[10]

These nucleotides have been shown to influence critical bacterial phenotypes, most notably

biofilm formation and motility.[9][10] Elevated levels of 2',3'-cNMPs are correlated with a
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reduction in biofilm formation, suggesting they act as signals that modulate the transition

between planktonic (free-swimming) and sessile (biofilm-associated) lifestyles.[10]

This signaling role positions 2',3'-cUMP as a fascinating target for research into bacterial

communication, stress response, and the development of novel antimicrobial strategies aimed

at disrupting biofilm-related virulence.
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Caption: Generation and signaling role of 2',3'-cUMP in bacteria.
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Applications in Research and Development
The unique properties of 2',3'-cUMP sodium salt make it a valuable tool for several research

applications:

Studying RNase Activity: As a product of certain RNase activities, 2',3'-cUMP can be used as

a standard in assays designed to quantify enzyme kinetics or screen for RNase inhibitors.

Investigating Bacterial Signaling: Researchers can exogenously supply 2',3'-cUMP to

bacterial cultures to study its direct effects on gene expression, biofilm formation, and other

phenotypes, bypassing the need for genetic manipulation of RNase expression.[10]

Enzymatic Synthesis of Oligonucleotides: It serves as a key substrate in the enzymatic

synthesis of short oligoribonucleotides, a process critical for various molecular biology

applications.[5]

Probing Nucleotide Binding Proteins: Labeled or unlabeled 2',3'-cUMP can be used in

binding assays to identify and characterize the elusive effector proteins that mediate its

signaling functions within the cell.

Experimental Protocols: A Practical Guide
The following protocols are provided as validated starting points. As with any experimental

procedure, optimization for specific model systems and laboratory conditions is highly

encouraged.

Protocol 1: Enzymatic Synthesis of Uridine-2',3'-cyclic
Monophosphate
This protocol provides a conceptual framework for the synthesis of 2',3'-cUMP from its

corresponding 5'-monophosphate, a common laboratory procedure before commercial

availability became widespread. It relies on a dehydrating agent to facilitate the intramolecular

cyclization.

Principle: Uridine 5'-monophosphate (5'-UMP) is treated with a carbodiimide, a powerful

dehydrating agent, in the presence of a proton source. This activates the phosphate group,
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allowing for a nucleophilic attack from the adjacent 2' or 3' hydroxyl group on the ribose sugar,

forming the cyclic phosphodiester bond.

Materials:

Uridine 5'-monophosphate (UMP)

N,N'-Dicyclohexylcarbodiimide (DCC)

Anhydrous Pyridine (as solvent and base)

Dowex (pyridinium form) resin

Thin Layer Chromatography (TLC) supplies

HPLC for purification

Methodology:

Preparation: Dissolve UMP in anhydrous pyridine in a dry reaction vessel under an inert

atmosphere (e.g., nitrogen or argon). The exclusion of water is critical to prevent hydrolysis

of the activated phosphate intermediate.

Activation: Add a molar excess of DCC to the solution. The reaction is typically stirred at

room temperature for several hours to days.

Monitoring: The progress of the reaction can be monitored by TLC. The product, 2',3'-cUMP,

will have a different retention factor (Rf) compared to the starting material, 5'-UMP.

Quenching & Filtration: Upon completion, a small amount of water is added to quench any

remaining DCC. The insoluble byproduct, dicyclohexylurea (DCU), is removed by filtration.

Purification: The crude product in the pyridine solution is typically purified using ion-

exchange chromatography (e.g., a Dowex column) followed by preparative HPLC to yield the

pure sodium salt form after neutralization with a sodium source.

Validation: The final product's identity and purity should be confirmed using techniques such

as NMR spectroscopy, mass spectrometry, and analytical HPLC.
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Protocol 2: Assay for the Effect of 2',3'-cUMP on E. coli
Biofilm Formation
Principle: This protocol utilizes a crystal violet staining method to quantify biofilm formation in a

multi-well plate format. By supplementing the growth medium with 2',3'-cUMP, its direct impact

on the ability of bacteria to form a biofilm can be assessed.

Materials:

E. coli strain of interest (e.g., K-12)

Luria-Bertani (LB) broth

Uridine-2',3'-cyclic Monophosphate Sodium Salt (sterile stock solution, e.g., 100 mM in

water)

Sterile 96-well flat-bottom microtiter plates

Crystal Violet solution (0.1% w/v)

Ethanol (95%) or Glacial Acetic Acid (30%) for solubilization

Plate reader capable of measuring absorbance at ~570-590 nm

Methodology:

Inoculum Preparation: Grow an overnight culture of E. coli in LB broth at 37°C with shaking.

Culture Dilution: Dilute the overnight culture 1:100 into fresh LB broth. This ensures the

bacteria are in the exponential growth phase for the start of the experiment.

Experimental Setup:

In the wells of a 96-well plate, add 198 µL of the diluted bacterial culture.

Test Wells: Add 2 µL of the 2',3'-cUMP stock solution to achieve the desired final

concentration (e.g., 1 mM). Include a range of concentrations to assess dose-dependency.
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Control Wells: Add 2 µL of sterile water (vehicle control). This is crucial to ensure the

solvent has no effect on biofilm formation.

Blank Wells: Add 200 µL of sterile LB broth only. This will be used to subtract the

background absorbance from the crystal violet stain.

Self-Validating System: Include at least triplicate wells for each condition to ensure

statistical validity.

Incubation: Cover the plate and incubate at 30°C or 37°C under static (non-shaking)

conditions for 24-48 hours. Static conditions are essential to promote biofilm formation at the

liquid-air interface and on the well surface.

Staining:

Carefully discard the planktonic culture from the wells. Gently wash the wells twice with

sterile PBS or water to remove any remaining non-adherent cells. Be gentle to avoid

dislodging the biofilm.

Add 200 µL of 0.1% crystal violet solution to each well and incubate at room temperature

for 15 minutes.

Discard the stain and wash the wells thoroughly with water until the wash water is clear.

Quantification:

Air-dry the plate completely.

Add 200 µL of 95% ethanol or 30% acetic acid to each well to solubilize the bound crystal

violet.

Incubate for 10-15 minutes.

Measure the absorbance at ~570 nm using a plate reader.

Data Analysis: Subtract the average absorbance of the blank wells from all experimental

wells. Compare the absorbance values of the 2',3'-cUMP-treated wells to the vehicle control

wells. A significant decrease in absorbance indicates inhibition of biofilm formation.
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Conclusion
Uridine-2',3'-cyclic Monophosphate Sodium Salt is a fundamentally important molecule for

any laboratory investigating RNA biology or bacterial physiology. Its well-defined

physicochemical properties and critical role as both a product of RNA cleavage and a signaling

molecule make it an indispensable research tool. By understanding its origins, functions, and

the causal logic behind its application in robustly designed experiments, researchers can

effectively harness this compound to drive new discoveries in enzymology, microbiology, and

drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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